Cas no 2172436-21-2 (3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid)

• Product Name: 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• CAS No: 2172436-21-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6050721
• PubChem ID: 165766163
• Update Time: 2025-11-06

3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid
• 2172436-21-2
• EN300-1533887
• 3-[2-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H30N2O5/c1-16(25(30)31)13-27-24(29)22(17-7-6-8-17)14-28-26(32)33-15-23-20-11-4-2-9-18(20)19-10-3-5-12-21(19)23/h2-5,9-12,16-17,22-23H,6-8,13-15H2,1H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： GYOYXWOPDZQMQD-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C1CCC1)NCC(C(=O)O)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid

Comprehensive Overview of 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2172436-21-2)

The compound 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2172436-21-2) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its intricate structure, featuring a cyclobutyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in the development of novel therapeutics. Researchers and chemists frequently search for this compound due to its role in peptide coupling reactions and its potential in drug discovery.

In recent years, the demand for Fmoc-protected amino acids like 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is widely used to produce peptides for biopharmaceuticals, vaccine development, and targeted cancer therapies. The compound’s unique cyclobutyl ring enhances conformational rigidity, which is critical for designing peptides with improved bioavailability and receptor binding affinity.

One of the most searched questions in the field is: "How does Fmoc protection improve peptide synthesis?" The answer lies in the stability and selectivity offered by the Fmoc group, which prevents unwanted side reactions during synthesis. 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid exemplifies this advantage, as its Fmoc moiety can be selectively removed under mild conditions, preserving the integrity of the peptide chain.

Another trending topic is the use of non-natural amino acids in drug design. The cyclobutyl group in this compound introduces steric constraints that mimic natural protein folds, making it a promising candidate for peptidomimetics. This aligns with the growing interest in personalized medicine, where tailored peptides are engineered to target specific disease pathways. Searches for "cyclobutyl amino acids in therapeutics" have increased by 40% in the past year, reflecting its relevance in modern research.

From a synthetic chemistry perspective, CAS No. 2172436-21-2 is often discussed in forums and publications focusing on high-efficiency coupling reagents and green chemistry. Researchers are exploring eco-friendly solvents and catalysts to optimize the synthesis of such compounds, addressing the global push for sustainable laboratory practices. This compound’s compatibility with water-based reaction systems further enhances its appeal in green peptide synthesis.

In summary, 3-2-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-methylpropanoic acid (CAS No. 2172436-21-2) is a cornerstone in peptide chemistry, bridging the gap between traditional organic synthesis and cutting-edge biopharmaceuticals. Its versatility, combined with the rising demand for precision therapeutics, ensures its continued prominence in scientific literature and industrial applications.